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Compound of Interest

Compound Name: ONZz

Cat. No.: B1671826

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of QNZ
(also known as EVP4593) stock solutions for laboratory use. QNZ is a potent inhibitor of the
NF-kB signaling pathway and has been utilized in a variety of research applications, including
inflammation, neurodegenerative disease, and cancer studies.

Chemical and Physical Properties

QNZ is a quinazoline derivative with the following properties:
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Property Value Reference
4-N-[2-(4-
IUPAC Name phenoxyphenyl)ethyl]quinazoli [1112]

ne-4,6-diamine

Synonyms EVP4593 [1][3][4]
Molecular Formula C22H20N40O [11[2]
Molecular Weight 356.42 g/mol [1][5]
Appearance White to beige powder

Melting Point 169-175°C

Purity >98% [6]

Solubility and Recommended Solvents

Proper dissolution is critical for the accurate and effective use of QNZ in experimental settings.
The solubility of QNZ in various solvents is summarized below. For aqueous-based assays, it is
recommended to first dissolve QNZ in an organic solvent like DMSO before further dilution in
the aqueous buffer.

Solvent Solubility Recommendations  Reference

Recommended for
creating high-

DMSO > 15.05 mg/mL ) [1][5]
concentration stock

solutions.

Soluble with the aid of
Ethanol > 10.06 mg/mL o [1][5]
ultrasonication.

Water <1 mg/mL Practically insoluble. [71[8]

To enhance solubility, warming the solution at 37°C for 10 minutes or using an ultrasonic bath is
recommended.[1][5]
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Experimental Protocols: Preparation of QNZ Stock
Solution

This protocol describes the preparation of a 10 mM QNZ stock solution in DMSO. This
concentration is suitable for subsequent dilution to working concentrations for most cell-based
assays.

Materials:

e QNZ (EVP4593) powder

e Anhydrous Dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Pipettes and sterile filter tips

e \ortex mixer

 Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Safety Precautions: Wear appropriate PPE. Handle QNZ powder in a chemical fume hood to
avoid inhalation.

o Determine the required mass of QNZ:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)
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= For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:
» Mass (mg) = 0.01 mol/L x 0.001 L x 356.42 g/mol x 1000 mg/g = 3.56 mg
» Weighing QNZ:
o Tare a sterile microcentrifuge tube on the analytical balance.
o Carefully weigh 3.56 mg of QNZ powder into the tube.
e Dissolving QNZ:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the QNZ powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o If necessary, briefly sonicate the solution in an ultrasonic bath or warm it at 37°C to aid
dissolution.[1][5] Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage:

o For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short to medium-term storage (up to several months).[1][5]
For long-term storage, -80°C is recommended.[7] The solid powder can be stored at -20°C
for up to two years.[7]

Summary of Stock Solution Preparation and Storage:
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Parameter Recommendation Reference

Recommended Solvent DMSO [1][5]

Example Stock Concentration 10 mM

Storage Temperature (Powder) -20°C [7]
Storage Temperature (DMSO -20°C (up to several months) IE7]
Stock) or -80°C (long-term)

Avoid repeated cycles by
Freeze-Thaw Cycles ) ]
aliquoting.

Mechanism of Action and Signaling Pathway

QNZ is a well-characterized inhibitor of the Nuclear Factor-kappa B (NF-kB) signaling pathway.
[9][10] It exerts its effect by inhibiting the activation of NF-kB, which in turn prevents the
transcription of pro-inflammatory and anti-apoptotic genes.[10] The mechanism is thought to be
indirect, involving the inhibition of store-operated calcium entry (SOCE), which is required for
the activation of the kB kinase (IKK) complex.[9][10]
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Caption: QNZ inhibits the NF-kB signaling pathway.
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Experimental Workflow: QNZ Stock Solution
Preparation

The following diagram illustrates the key steps in the preparation of a QNZ stock solution.
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Caption: Workflow for preparing QNZ stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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